Cas no 576-01-2 (2-hydroxy-N,N,N-trimethylethanaminium (2S)-2-(4,5-dihydroxy-3-oxo-2,3-dihydrofuran-2-yl)-2-hydroxyethanolate (non-preferred name))

• Product name: 2-hydroxy-N,N,N-trimethylethanaminium (2S)-2-(4,5-dihydroxy-3-oxo-2,3-dihydrofuran-2-yl)-2-hydroxyethanolate (non-preferred name)
• CAS No: 576-01-2
• MF: C₁₁H₂₁NO₇
• MW: 279.286944150925
• CID: 1605746
• PubChem ID: 122173941

2-hydroxy-N,N,N-trimethylethanaminium (2S)-2-(4,5-dihydroxy-3-oxo-2,3-dihydrofuran-2-yl)-2-hydroxyethanolate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N,N,N-trimethylethanaminium (2S)-2-(4,5-dihydroxy-3-oxo-2,3-dihydrofuran-2-yl)-2-hydroxyethanolate (non-preferred name)
• (2S)-2-(3,4-dihydroxy-5-oxo-2H-furan-2-yl)-2-hydroxyethanolate,2-hydroxyethyl(trimethyl)azanium
• Q27896737
• 5U99534GMV
• UNII-5U99534GMV
• Choline ascorbate
• 576-01-2
• Choline, salt with ascorbic acid (1:1)
• L-ASCORBIC ACID, ION(1-), 2-HYDROXY-N,N,N-TRIMETHYLETHANAMINIUM (1:1)

• Inchi： InChI=1S/C6H7O6.C5H14NO/c7-1-2(8)5-3(9)4(10)6(11)12-5;1-6(2,3)4-5-7/h2,5,8-10H,1H2;7H,4-5H2,1-3H3/q-1;+1/t2-,5+;/m0./s1
• InChI Key： FSJVVVCZSRCTBM-RXSVEWSESA-N
• SMILES： C[N+](C)(C)CCO.C(C(C1C(=C(C(=O)O1)O)O)O)[O-]

Computed Properties

• Exact Mass: 279.132
• Monoisotopic Mass: 279.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Boiling Point: 415.8°C at 760 mmHg
• Flash Point: 180.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines